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Cat. No.: B046460
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Abstract

Isobutyl acetoacetate (IBAA) is a versatile organic compound with significant applications in
the pharmaceutical and chemical industries. This technical guide provides a comprehensive
overview of its chemical properties, structure, synthesis, and safety profile. Quantitative data
are presented in structured tables for ease of reference, and detailed experimental protocols
for its synthesis are provided. A logical diagram illustrating the key aspects of IBAA is also
included to facilitate a deeper understanding of this important molecule.

Chemical Structure and Identification

Isobutyl acetoacetate, systematically named 2-methylpropyl 3-oxobutanoate, is the isobuty!
ester of acetoacetic acid.[1] It is characterized by a ketone and an ester functional group, which
contribute to its reactivity and utility as a chemical intermediate.[2]

Table 1: Chemical Identifiers for Isobutyl Acetoacetate
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Identifier Value

CAS Number 7779-75-1[3]

IUPAC Name 2-methylpropyl 3-oxobutanoate[1]

Molecular Formula C8H1403[4]

SMILES CC(C)COC(=0)CC(=0)C[1]

nch INChl=1S/C8H1403/c1-6(2)5-11-8(10)4-
7(3)9/h6H,4-5H2,1-3H3[5]

InChlKey ZYXNLVMBIHVDRH-UHFFFAOYSA-N[5]

Synonyms Isobutyl 3-oxobutanoate, Acetoacetic acid

isobutyl ester[3]

Physicochemical Properties

Isobutyl acetoacetate is a clear, colorless liquid with a sweet, fruity, and somewhat winey or

brandy-like odor.[2][6] It is insoluble in water but soluble in alcohols and oils.[6]

Table 2: Physicochemical Properties of Isobutyl Acetoacetate

Property Value

Molecular Weight 158.19 g/mol [7]

Density 0.98 g/mL at 25 °C[6]

Boiling Point 196 °C at 760 mmHg[6], 100 °C at 22 mmHg][7]
Melting Point 177-179 °C (solvent: ethyl ether)[3][5]

Flash Point 78.3 °C (closed cup)[7][8]

Refractive Index (n20/D)

1.424[6]

Vapor Pressure

0.342 mmHg at 25 °C[3][7]

LogP

1.16470[3]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_18!12_41_52_AM.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9346990/
https://documents.thermofisher.com/TFS-Assets/CAD/Reference-Materials/pS45-Fisher-Isoamyl-Acetate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9346990/
http://orgsyn.org/demo.aspx?prep=v93p0286
http://orgsyn.org/demo.aspx?prep=v93p0286
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_18!12_41_52_AM.pdf
https://www.benchchem.com/product/b046460?utm_src=pdf-body
https://www.researchgate.net/figure/Transesterification-of-isobutyl-alcohol-with-MsAcT-resulting-in-the-reversible-formation_fig2_331361359
http://chemiepraktika.pbworks.com/f/Synthesis+of+isobutyl+acetate.pdf
http://chemiepraktika.pbworks.com/f/Synthesis+of+isobutyl+acetate.pdf
https://www.benchchem.com/product/b046460?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv5p0155
http://chemiepraktika.pbworks.com/f/Synthesis+of+isobutyl+acetate.pdf
http://chemiepraktika.pbworks.com/f/Synthesis+of+isobutyl+acetate.pdf
https://orgsyn.org/demo.aspx?prep=cv5p0155
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_18!12_41_52_AM.pdf
http://orgsyn.org/demo.aspx?prep=v93p0286
https://orgsyn.org/demo.aspx?prep=cv5p0155
https://www.organic-chemistry.org/namedreactions/claisen-condensation.shtm
http://chemiepraktika.pbworks.com/f/Synthesis+of+isobutyl+acetate.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_18!12_41_52_AM.pdf
https://orgsyn.org/demo.aspx?prep=cv5p0155
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_18!12_41_52_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of isobutyl
acetoacetate. The following table summarizes key spectral data.

Table 3: Spectroscopic Data for Isobutyl Acetoacetate

Technique Data Highlights

o (ppm): 0.94 (d, 6H), 1.95 (m, 1H), 2.28 (s, 3H),

1H NMR (CDCIs) 3.47 (s, 2H), 3.92 (d, 2H), 5.01 (s, 1H, enol
form)[9]
13C NMR Data not explicitly found in search results.

Key peaks indicative of C=0 (ester and ketone)

FTIR (Neat
( ) and C-O stretching.[4]

Mass Spectrometry Molecular lon (M*): 158[1]

Synthesis and Reactivity

Isobutyl acetoacetate can be synthesized through several methods, with the reaction of
isobutanol and diketene being a common approach. It is also prepared by the Claisen
condensation of isobutyl acetate with ethyl acetate using a sodium ethoxide catalyst.[2][6]

Experimental Protocols

4.1.1. Synthesis from Isobutanol and Diketene (Adapted from a similar synthesis)
This protocol is adapted from the synthesis of tert-butyl acetoacetate.

Materials:

* Isobutanol

e Diketene

e Anhydrous sodium acetate
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e Three-necked flask

e Mechanical stirrer

e Dropping funnel

e Reflux condenser

e Thermometer

e Heating mantle

e Vacuum distillation apparatus
Procedure:

e Equip a 500-mL three-necked flask with a mechanical stirrer, a dropping funnel, a reflux
condenser, and a thermometer.

e Add 1.07 moles of isobutanol to the flask.
e Heat the flask with a heating mantle to 80-85 °C.
e Add a catalytic amount of anhydrous sodium acetate (e.g., 4.8 mmoles) with stirring.

e Add 1.14 moles of diketene dropwise over 2.5 hours, maintaining the temperature. The
temperature may initially drop and then rise.

 After the addition is complete, stir the mixture for an additional 30 minutes.
 Purify the product by vacuum distillation.

4.1.2. General Protocol for Transesterification

Materials:

o A [3-keto-ester (e.g., methyl acetoacetate or ethyl acetoacetate)

e |sobutanol
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e Asuitable catalyst (e.g., silica-supported boric acid)
e Reaction vessel with magnetic stirrer

e Heating apparatus

Procedure:

 In areaction vessel, combine the (3-keto-ester (1 mmol), isobutanol (1.1 mmol), and the
catalyst.

e Heat the mixture to the desired temperature (e.g., 100 °C) with stirring for several hours.

» Monitor the reaction progress using a suitable technique like Thin Layer Chromatography
(TLC).

» Upon completion, cool the mixture and dilute it with an organic solvent (e.g., diethyl ether or
ethyl acetate).

o Filter to remove the catalyst.

 Purify the crude product using column chromatography.

Reactivity

The presence of both a ketone and an ester group makes isobutyl acetoacetate a valuable
intermediate in organic synthesis. It can undergo a variety of reactions, including alkylation,
acylation, and condensation, making it a key building block for more complex molecules.

Safety and Handling

Isobutyl acetoacetate is a combustible liquid and can cause skin and serious eye irritation.[8]
[10] Proper personal protective equipment (PPE), including eye shields and gloves, should be
worn when handling this chemical.[8]

Table 4: Safety and Hazard Information for Isobutyl Acetoacetate
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Hazard Information Details

GHS Pictogram

Signal Word Warning[10]

H315: Causes skin irritation. H319: Causes
Hazard Statements ] o
serious eye irritation.[10]

P264, P280, P302+P352, P305+P351+P338,

Precautionary Statements
P332+P313, P337+P313[10]

Storage Class 10 - Combustible liquids[8]

Applications

Isobutyl acetoacetate serves as a crucial intermediate in the synthesis of various
pharmaceuticals.[2] A notable application is in the production of Nisoldipine, a calcium channel
blocker used to treat high blood pressure.[3] It is also utilized as a flavoring agent in the food
industry due to its fruity and wine-like aroma.[4]

Logical Relationships of Isobutyl Acetoacetate

The following diagram illustrates the interconnectedness of the synthesis, structure, properties,
and applications of isobutyl acetoacetate.

Logical Flow of Isobutyl Acetoacetate
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Caption: Logical relationships of isobutyl acetoacetate.
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Conclusion

Isobutyl acetoacetate is a valuable chemical compound with a well-defined chemical structure
and a range of useful physicochemical properties. Its synthesis is achievable through
established organic chemistry protocols, and its reactivity makes it a key building block in the
pharmaceutical and flavor industries. A thorough understanding of its properties, synthesis, and
safety is essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

